({1-[2-(4-fluorophenyl)ethyl]-3-piperidinyl}methyl)(3-furylmethyl)methylamine

• IUPAC Name: 1-[1-[2-(4-fluorophenyl)ethyl]piperidin-3-yl]-N-(furan-3-ylmethyl)-N-methylmethanamine
• InChI: InChI=1S/C20H27FN2O/c1-22(14-19-9-12-24-16-19)13-18-3-2-10-23(15-18)11-8-17-4-6-20(21)7-5-17/h4-7,9,12,16,18H,2-3,8,10-11,13-15H2,1H3
• InChI Key: PTNZZLKXCLVTRS-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCCN(C1)CCC2=CC=C(C=C2)F)CC3=COC=C3
• Molecular Formula: C20H27FN2O
• Molecular Weight: 330.4 g/mol

Description

({1-[2-(4-fluorophenyl)ethyl]-3-piperidinyl}methyl)(3-furylmethyl)methylamine, commonly known as FPEPM, is a chemical compound that has been widely studied for its potential therapeutic applications. FPEPM is a member of the piperidine class of compounds, which have been shown to have various pharmacological effects, including analgesic, anxiolytic, and antidepressant properties.

Mechanism of Action

The mechanism of action of FPEPM is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems in the brain, including the serotonin and dopamine systems. FPEPM has been shown to increase the levels of these neurotransmitters in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
FPEPM has been shown to have various biochemical and physiological effects in animal models. In one study, FPEPM was found to have analgesic effects in mice subjected to thermal and mechanical stimuli. In another study, FPEPM was shown to have anxiolytic effects in rats subjected to elevated plus maze tests. FPEPM has also been shown to have anti-inflammatory effects in a mouse model of carrageenan-induced paw edema.

Advantages and Limitations for Lab Experiments

One advantage of using FPEPM in lab experiments is its relatively simple synthesis method, which allows for easy production of the compound in large quantities. However, one limitation of using FPEPM is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on FPEPM. One area of interest is the development of new drugs based on the structure of FPEPM. Another area of interest is the investigation of the potential therapeutic applications of FPEPM in various disease states, including depression, anxiety, and pain. Additionally, further studies are needed to fully understand the mechanism of action of FPEPM and its potential toxicity in humans.

Synthesis Methods

The synthesis of FPEPM involves several steps, starting with the reaction of 4-fluorophenylacetic acid with 1,2-dibromoethane to form 2-(4-fluorophenyl)ethyl bromide. The resulting compound is then reacted with piperidine to form the intermediate, ({1-[2-(4-fluorophenyl)ethyl]-3-piperidinyl}methyl) bromide. Finally, the intermediate is reacted with 3-furylmethylamine to form FPEPM.

Scientific Research Applications

FPEPM has been studied for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, FPEPM has been shown to have potential as a treatment for depression and anxiety disorders. In pharmacology, FPEPM has been studied for its analgesic and anti-inflammatory properties. In medicinal chemistry, FPEPM has been investigated as a potential lead compound for the development of new drugs.